N-(benzo[d]thiazol-2-ylmethyl)acetamide

• IUPAC Name: N-(1,3-benzothiazol-2-ylmethyl)acetamide
• InChI: InChI=1S/C10H10N2OS/c1-7(13)11-6-10-12-8-4-2-3-5-9(8)14-10/h2-5H,6H2,1H3,(H,11,13)
• InChI Key: RQSUAVZMWULJIX-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NCC1=NC2=CC=CC=C2S1
• Molecular Formula: C10H10N2OS
• DSSTOX Substance ID: DTXSID301292459
• Molecular Weight: 206.27 g/mol
• CAS RN: 42182-64-9

Description

“N-(benzo[d]thiazol-2-ylmethyl)acetamide” is a chemical compound that has been studied for its potential anti-inflammatory properties. It is synthesized by coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid.

Synthesis Analysis

The synthesis of “N-(benzo[d]thiazol-2-ylmethyl)acetamide” involves coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid. The intermediate compounds are then treated with 1-(2-chloro ethyl) piperidine hydrochloride or 4-(2-chloro ethyl) morpholine hydrochloride to yield the final derivatives. The synthesis of benzothiazole derivatives can be achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, and one-pot multicomponent reactions.

Molecular Structure Analysis

The structure of “N-(benzo[d]thiazol-2-ylmethyl)acetamide” was analyzed based on IR, 1H, 13C NMR, and mass spectral data.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of “N-(benzo[d]thiazol-2-ylmethyl)acetamide” include coupling reactions and treatment with chloroethyl compounds.

Scientific Research Applications

Synthesis and Antimicrobial Activities

N-(benzo[d]thiazol-2-yl)-2-(4-substituted-1H-1,2,3-triazol-1-yl)acetamides have been synthesized via 1,3-dipolar cycloaddition reactions, showing promise in antimicrobial activities. These compounds displayed significant antimicrobial effectiveness against various gram-positive, gram-negative, and fungal strains (Rezki, 2016).

Biological Activities and Urease Inhibition

A series of N-(6-arylbenzo[d]thiazol-2-yl)acetamides exhibited various biological activities such as antioxidant, haemolytic, antibacterial, and notably, urease inhibition. These compounds, especially N-(6-(p-tolyl)benzo[d]thiazol-2-yl)acetamide, showed significant activity in inhibiting urease, a property explored through molecular docking studies (Gull et al., 2016).

Anti-HIV Activity

N-1,3-benzo[d]thiazol-2-yl-2-(2-oxo-2H-chromen-4-yl)acetamide derivatives have been synthesized and tested for anti-HIV activity. These compounds showed varying degrees of potency against HIV-1, with certain derivatives identified as promising due to their low effective concentrations (Bhavsar et al., 2011).

Photophysical Properties

The photophysical properties of hydrogen bond associated N-(benzo[d]thiazol-2-yl) acetamides have been studied. Different N-(benzo[d]thiazol-2-yl)acetamides showed varying hydrogen bonding patterns, influencing their assembly and photophysical characteristics (Balijapalli et al., 2017).

Antibacterial Agents

Novel N-(benzo[d]thiazol-2-yl)-2-(2-(6-chloroquinolin-4-yl)hydrazinyl)acetamide derivatives have been synthesized, showing potent antibacterial activity against various microorganisms. These compounds presented a broad spectrum of antibacterial properties (Bhoi et al., 2015).

Anti-Inflammatory and Analgesic Activities

N-(benzo[d]thiazol-2-yl)-2-(piperazin-1-yl)acetamide analogs were synthesized and evaluated for anti-inflammatory and analgesic activities. These compounds showed promise as non-toxic anti-inflammatory agents, with some displaying significant analgesic properties (Raghavendra et al., 2012).

Antifungal Activity and In Silico Analysis

Acetamides derived from benzo[d]thiazol-2-amine demonstrated antifungal activity, with an in silico analysis revealing potential binding modes in enzymes like N-myristoyltransferase of Candida albicans (Bepary et al., 2021).

Mechanism of Action

The compounds were evaluated for anti-inflammatory activity. Compounds with a methoxy group at the sixth position in the benzothiazole ring appended with piperidine and morpholine moieties showed the highest IC50 values for COX-1 inhibition.

Future Directions

Further studies could focus on the potential applications of “N-(benzo[d]thiazol-2-ylmethyl)acetamide” and its derivatives in medical and pharmaceutical fields, given their promising anti-inflammatory properties.